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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B15586980 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of JNJ-303, ensuring laboratory safety and operational

integrity.

This document provides crucial safety and logistical information for the handling of JNJ-303

(CAS 878489-28-2), a potent IKs blocker.[1][2][3] Adherence to these protocols is essential for

minimizing risk and ensuring a safe laboratory environment.

Understanding the Compound: JNJ-303
JNJ-303, with the chemical name 2-(4-Chlorophenoxy)-2-methyl-N-[5-

[(methylsulfonyl)amino]tricyclo[3.3.1.13,7]dec-2-yl]-propanamide, is a solid substance.[1][4]

According to the Safety Data Sheet (SDS) from Cayman Chemical, JNJ-303 is not classified as

a hazardous substance under the Globally Harmonized System (GHS).[4] The product is not

expected to cause skin or eye irritation, and no special measures are required for first aid.[4]

However, as a matter of good laboratory practice, all chemicals should be handled with care.
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Property Value Source

Chemical Name

2-(4-Chlorophenoxy)-2-methyl-

N-[5-

[(methylsulfonyl)amino]tricyclo[

3.3.1.13,7]dec-2-yl]-

propanamide

[1][4]

CAS Number 878489-28-2 [1][4]

Molecular Formula C21H29ClN2O4S [1][3]

Molecular Weight 440.98 g/mol [1][3]

Purity ≥98% (HPLC) [1]

Appearance Solid [5]

GHS Classification Not classified as hazardous [4]

Health Hazards Health = 0 [4]

Flammability Fire = 0 [4]

Reactivity Reactivity = 0 [4]

Personal Protective Equipment (PPE)
While JNJ-303 is not classified as hazardous, the following standard laboratory PPE is

mandatory to prevent any potential exposure.

PPE Category Specification Rationale

Hand Protection Nitrile gloves. Prevents direct skin contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects eyes from any

potential splashes or airborne

particles.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling JNJ-303 will ensure minimal risk and maintain experimental

integrity.

1. Preparation and Weighing:

Before handling, ensure that the work area is clean and uncluttered.

All handling of the solid form of JNJ-303 should be conducted in a well-ventilated area or a

chemical fume hood to minimize inhalation of any airborne particles.

Use a dedicated and clean spatula and weighing paper for measuring the required amount.

Close the container tightly immediately after use to prevent contamination.

2. Solution Preparation:

When preparing solutions, add the solid JNJ-303 to the solvent slowly to avoid splashing.

If using a magnetic stirrer, ensure the stir bar is clean and the speed is gradually increased

to prevent splashing.

Clearly label the container with the chemical name, concentration, date, and your name.

3. Storage:

Store JNJ-303 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials.

Do not store on benchtops or in fume hoods.

4. Spill Response:

In the event of a small spill of solid material, carefully sweep it up, avoiding the creation of

dust, and place it in a sealed container for disposal.
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For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

Ensure proper PPE is worn during the entire cleanup process.

Disposal Plan
Proper disposal of JNJ-303 and its waste is crucial to prevent environmental contamination.

1. Waste Segregation:

All solid waste contaminated with JNJ-303 (e.g., weighing paper, gloves, absorbent pads)

should be collected in a dedicated, clearly labeled hazardous waste container.

Unused solutions of JNJ-303 and contaminated solvents should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

2. Disposal Procedure:

Since JNJ-303 is a non-hazardous chemical, solid waste may be suitable for disposal in a

sanitary landfill. However, it should not be placed in regular laboratory trash.[6]

Place non-hazardous solids directly into designated dumpsters.[6]

Liquid waste should not be disposed of in dumpsters.[6]

Follow your institution's specific guidelines for chemical waste disposal. Contact your

Environmental Health and Safety (EHS) department for guidance on proper disposal

procedures.

Experimental Workflow and Safety Protocol
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Workflow for Safe Handling of JNJ-303
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(Cool, Dry, Ventilated Area)

Collect Unused Solutions

Use as needed

Dispose via EHS Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

